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Compound of Interest

Compound Name: 2-Methoxybenzoic acid-d3

Cat. No.: B127334

For researchers, scientists, and professionals in the realm of drug development and metabolic
studies, the use of isotopically labeled compounds is indispensable. This guide provides an in-
depth overview of 2-Methoxybenzoic acid-d3, a deuterated analog of 2-Methoxybenzoic acid,
highlighting its chemical properties, synthesis, analytical characterization, and applications, with
a focus on its role as a valuable tool in scientific research.

Chemical and Physical Properties

2-Methoxybenzoic acid-d3 is a stable, isotopically labeled form of 2-Methoxybenzoic acid,
also known as o-anisic acid. The deuterium atoms are incorporated into the methoxy group,
which makes it an ideal internal standard for mass spectrometry-based quantification assays. A
summary of its key chemical properties, along with those of its non-deuterated counterpart, is
presented below for comparison.
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Property 2-Methoxybenzoic acid-d3  2-Methoxybenzoic acid
CAS Number 96739-36-5[1] 579-75-9[2][3]
Molecular Formula CsHsD303[1] CsHsOs3[2][3]
Molecular Weight 155.17 g/mol [1] 152.15 g/mol [2][3]
o-Anisic acid, O-Methylsalicylic
Synonyms .
acid[2][3]
White to off-white crystalline ]
Appearance White odorless powder[2]
powder
Melting Point - 98-100 °C[4]
Boiling Point - ~275 °CJ[5]

Synthesis of 2-Methoxybenzoic acid-d3

The synthesis of 2-Methoxybenzoic acid-d3 typically involves the introduction of a deuterated
methyl group. While specific, detailed proprietary synthesis protocols are not publicly available,
a general synthetic approach can be conceptualized. A common method would involve the
methylation of a suitable precursor, such as 2-hydroxybenzoic acid (salicylic acid), using a
deuterated methylating agent like iodomethane-d3 or dimethyl-d6 sulfate.
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Starting Material Deuterated Methylating Agent
(e.g., 2-hydroxybenzoic acid) (e.g., lodomethane-d3)

Reaction
(e.g., Williamson ether synthesis)

Purification
(e.g., Recrystallization, Chromatography)

Final Product
2-Methoxybenzoic acid-d3

Click to download full resolution via product page
Conceptual synthesis workflow for 2-Methoxybenzoic acid-d3.

Analytical Characterization

The definitive identification and purity assessment of 2-Methoxybenzoic acid-d3 are crucial
for its use in quantitative studies. A combination of spectroscopic techniques is employed for

this purpose.
Experimental Protocols:

A generalized workflow for the analytical characterization of 2-Methoxybenzoic acid-d3 would
involve the following steps:
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o Sample Preparation: Dissolve an accurately weighed amount of the compound in a suitable
deuterated solvent (e.g., CDCls, DMSO-de) for NMR analysis or in a volatile organic solvent

(e.g., methanol, acetonitrile) for mass spectrometry.
e NMR Spectroscopy:

o H NMR: Acquire a proton NMR spectrum to confirm the absence of protons on the
methoxy group and to verify the signals corresponding to the aromatic protons.

o 13C NMR: Acquire a carbon-13 NMR spectrum to confirm the presence of all carbon atoms
in the molecule and to observe the characteristic triplet for the deuterated methoxy carbon
due to C-D coupling.

e Mass Spectrometry (MS):

o Utilize techniques such as Electrospray lonization (ESI) or Gas Chromatography-Mass
Spectrometry (GC-MS) to determine the molecular weight of the compound. The mass
spectrum should show a molecular ion peak corresponding to the mass of the deuterated
compound (155.17 g/mol ).
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(e.g., Plasma, Urine)

Addition of Internal Standard

2-Methoxybenzoic acid-d3 Sample (2-Methoxybenzoic acid-d3)

Sample Preparation Sample Preparation
(Dissolution in appropriate solvent) (e.g., Protein Precipitation, SPE)
et e Sreciot
Structural Confirmation Data Processing and Quantification
Purity Assessment Pharmacokinetic Parameter Calculation

Benzoic Acid Derivative Cell Cycle Arrest
(e.g., Chalcone) Inhibition of Tubulin Polymerization (DISI’UPKIOH of Microtubule Dynamics (e.9.. at G2IM phase) Apoptosis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b127334?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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